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Compound of Interest

Compound Name: AZD7624

Cat. No.: B1666237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
AZD7624 is a potent and selective inhibitor of p38 mitogen-activated protein kinase alpha

(p38α MAPK), investigated for its anti-inflammatory properties, particularly in the context of

chronic obstructive pulmonary disease (COPD). Developed for inhaled administration,

AZD7624 was designed to exert localized effects within the lungs, thereby minimizing systemic

exposure and potential side effects. This technical guide provides a comprehensive overview of

the chemical structure, physicochemical and pharmacological properties, and key experimental

data related to AZD7624. Detailed methodologies for relevant assays are also presented to

facilitate further research and understanding of this compound and its mechanism of action.

Chemical Structure and Properties
AZD7624 is a synthetic, small-molecule inhibitor with a complex chemical structure. Its identity

is well-defined by its IUPAC name, CAS number, and other chemical identifiers.

Table 1: Chemical Identification of AZD7624

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1666237?utm_src=pdf-interest
https://www.benchchem.com/product/b1666237?utm_src=pdf-body
https://www.benchchem.com/product/b1666237?utm_src=pdf-body
https://www.benchchem.com/product/b1666237?utm_src=pdf-body
https://www.benchchem.com/product/b1666237?utm_src=pdf-body
https://www.benchchem.com/product/b1666237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name

N-cyclopropyl-3-fluoro-4-methyl-5-(3-((1-(2-(2-

(methylamino)ethoxy)phenyl)cyclopropyl)amino)

-2-oxopyrazin-1(2H)-yl)benzamide[1]

CAS Number 1095004-78-6[1]

Chemical Formula C27H30FN5O3[1]

Molecular Weight 491.57 g/mol [1]

SMILES String
C1CC1NC(C2=CN(C3=C(C)C(F)=CC(C(NC4C

C4)=O)=C3)C(=O)N=C2)=C5C=CC=C5OCCN

InChI Key NNKPHNTWNILINE-UHFFFAOYSA-N[1]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of AZD7624, such as melting

point, boiling point, and pKa, are not extensively available in the public domain. However, its

formulation for inhalation suggests properties suitable for aerosolization and deposition in the

lungs.

Table 2: Physicochemical Properties of AZD7624

Property Value

Melting Point Data not publicly available

Boiling Point Data not publicly available

pKa Data not publicly available

Solubility Soluble in Acetonitrile and Methanol.

Pharmacological Properties
AZD7624 is a highly potent and selective inhibitor of p38α MAPK, a key enzyme in the

inflammatory cascade.
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Mechanism of Action
AZD7624 exerts its anti-inflammatory effects by inhibiting the kinase activity of p38α MAPK.

This enzyme is a critical component of a signaling pathway that responds to cellular stress and

inflammatory stimuli, such as lipopolysaccharide (LPS). By blocking p38α, AZD7624 prevents

the downstream phosphorylation of various substrates, including other kinases and

transcription factors, which are responsible for the production of pro-inflammatory cytokines like

tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Potency and Selectivity
AZD7624 demonstrates high potency against p38α MAPK and selectivity over other p38

isoforms.

Table 3: In Vitro Potency and Selectivity of AZD7624

Target Assay Potency (pIC50)

p38α MAPK Enzyme activity assay 10.0[2]

p38β MAPK Enzyme activity assay
15-fold less potent than

p38α[2]

p38γ MAPK Enzyme activity assay
>10,000-fold less potent than

p38α[2]

p38δ MAPK Enzyme activity assay
>10,000-fold less potent than

p38α[2]

LPS-induced TNF-α release

(human alveolar macrophages)
Cell-based assay 9.2[2]

LPS-induced IL-6 release

(human alveolar macrophages)
Cell-based assay 8.8[2]

LPS-induced TNF-α release

(human mononuclear cells)
Cell-based assay 8.4[3]

LPS-induced TNF-α release

(human whole blood)
Cell-based assay 8.1[3]
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Pharmacokinetics
AZD7624 was developed for inhaled delivery to achieve high concentrations in the lungs with

minimal systemic exposure.

Table 4: Pharmacokinetic Parameters of AZD7624

Parameter Value

Route of Administration Inhaled[4]

Tmax (Time to maximum plasma concentration) Rapid absorption[4]

Terminal Half-life (in healthy volunteers) 34 to 72 hours (dose-dependent)[4]

Signaling Pathway and Experimental Workflows
p38 MAPK Signaling Pathway
The p38 MAPK signaling cascade is a key pathway in the cellular response to stress and

inflammation. AZD7624 targets p38α within this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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